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Compound Profile: 6-bromohex-2-yne

The table below summarizes the key characteristics of 6-bromohex-2-yne as a building block for synthesis

[1].

Property Description

IUPAC Name 6-bromohex-2-yne

CAS Number 55402-12-5

Molecular Formula C₆H₉Br

Molecular Weight 161.042 g/mol

SMILES CC#CCCCBr

Key Features Terminal alkyne group; Bromoalkane terminus; Liquid at room temperature

Reactivity Click chemistry (terminal alkyne); C-C coupling reactions (bromo group) [1]
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Potential Palladium-Catalyzed Applications

While direct examples are unavailable, the structure of 6-bromohex-2-yne suggests high utility in several

key Pd-catalyzed reactions:

Dual-Role Substrate in Cascade Reactions: The molecule can undergo sequential Pd-catalyzed

reactions. The bromo terminus is electrophilic and prone to oxidative addition with Pd(0), while the
internal alkyne can act as a nucleophile or participate in alkyne insertion steps [1]. This makes it a

potential candidate for complex one-pot syntheses.
Suzuki-Miyaura Cross-Coupling: The bromo group can be coupled with aryl or vinyl boronic acids

to form extended carbon chains with the alkyne functionality preserved [1] [2].
Sonogashira Coupling: Despite being an internal alkyne, the terminal bromo group allows this

molecule to be used in a "half-reaction" of a Sonogashira coupling, where it acts as the electrophilic
partner with a terminal alkyne [1].

Synthesis of Heterocycles: Palladium-catalyzed oxidative cascade reactions are powerful methods
for constructing heterocycles like highly substituted furans [3]. While the searched results used

different substrates, 6-bromohex-2-yne could potentially be investigated in similar cyclization
reactions.

Proposed Experimental Workflow

The following diagram outlines a general strategic workflow for utilizing 6-bromohex-2-yne in synthesis,

based on its bifunctional nature.
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Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s2901283?utm_src=pdf-body
https://www.smolecule.com/products/s2901283
https://www.smolecule.com/products/s2901283
https://pubs.rsc.org/en/content/articlelanding/2019/sc/c9sc01847f
https://www.smolecule.com/products/s2901283
https://pmc.ncbi.nlm.nih.gov/articles/PMC8154202/
https://www.smolecule.com/products/s2901283?utm_src=pdf-body
https://www.smolecule.com/products/s2901283?utm_src=pdf-body
https://www.smolecule.com/products/s2901283?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Key Considerations for Protocol Development

To design a successful palladium-catalyzed reaction with 6-bromohex-2-yne, you would need to optimize

several parameters, often informed by studies on similar compounds [4] [3]:

Catalyst System: The choice of palladium source and ligand is critical.
Palladium Source: Common catalysts include Pd(OAc)₂, PdCl₂, Pd(PPh₃)₄, and Pd₂(dba)₃.
Note that common pre-catalyst systems like 'Pd(OAc)₂'/2PPh₃ can form unique dinuclear PdI
complexes and Pd₃ clusters that may be the active catalytic species [2].

Ligands: Bulky phosphine ligands (e.g., PPh₃, XPhos, SPhos) can stabilize the palladium
center and facilitate oxidative addition.

Base and Additives:
Base: Necessary to neutralize the acid (e.g., HBr) generated during the reaction. Common

choices are K₂CO₃, Cs₂CO₃, or organic bases like Et₃N.
Oxidants: Required for Pd(II)-catalyzed oxidative processes. CuCl₂, Cu(OAc)₂,
Benzoquinone (BQ), or silver salts (e.g., AgOTf) are often used to re-oxidize Pd(0) to Pd(II) [4]
[3].

Solvent and Temperature:
Solvent: Use anhydrous, degassed solvents to prevent catalyst decomposition. Common

choices are 1,4-dioxane, THF, toluene, or DMF.
Temperature: Reactions often require heating from 60°C to 120°C, depending on the reactivity.

Practical Handling and Safety

Storage and Handling: 6-Bromohex-2-yne should be stored under an inert atmosphere (e.g., N₂ or

Ar) at low temperatures due to the reactivity of both the C-Br and C#C bonds [1].
Safety: This compound is intended for research only and is not for human or veterinary use.

Standard personal protective equipment (PPE) should be worn when handling it [1].

Conclusion and Research Outlook

6-Bromohex-2-yne is a promising bifunctional building block for palladium-catalyzed synthesis. Its

potential is likely realized in:
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Sequential cross-coupling reactions to build complex architectures.

Palladium(II)-catalyzed oxidative cascade reactions for the one-pot construction of carbocycles
and heterocycles [3].

To proceed, you may need to adapt existing protocols for similar bromo-alkynes and systematically optimize

the reaction conditions. Exploring its use in developing new heterogeneous palladium-catalyzed processes

could also be a fruitful area of investigation, given the advantages of catalyst recycling and unique selectivity

these systems can offer [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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